Tin Sn-113

• CAS No.: 13966-06-8
• Molecular Formula: Sn
• Molecular Weight: 112.90518 g/mol
• IUPAC Name: tin-113
• InChI: InChI=1S/Sn/i1-6
• InChI Key: ATJFFYVFTNAWJD-VENIDDJXSA-N
• SMILES: [Sn]
• Isomeric SMILES: [113Sn]
• Synonyms: 113Sn radioisotope; Sn-113 radioisotope; Tin-113

Description

Tin Sn-113, also known as Tin-113, is a radioactive isotope of tin with a mass number of 113. It has an atomic number of 50, which means it contains 50 protons and 63 neutrons in its nucleus. Tin-113 has an isotopic mass of approximately 112.9051758 atomic mass units and a half-life of about 115.09 days . This isotope is used in various scientific research applications due to its unique properties.

Preparation Methods

Tin-113 can be produced through neutron capture reactions involving antimony-113. The reaction involves bombarding antimony-113 with neutrons, which results in the formation of tin-113 through a beta decay process . This method is commonly used in laboratories to synthesize tin-113 for research purposes. Industrial production methods may involve similar neutron capture processes, but on a larger scale to meet the demand for this isotope in various applications.

Chemical Reactions Analysis

Tin-113 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include halogens, acids, and bases. For example, tin-113 can react with chlorine to form tin(IV) chloride, a common oxidation reaction. In reduction reactions, tin-113 can be reduced to its metallic form using reducing agents such as hydrogen or carbon. Substitution reactions involving tin-113 often result in the formation of organotin compounds, which are widely used in industrial applications .

Scientific Research Applications

Tin-113 has numerous scientific research applications across various fields:

Chemistry: Tin-113 is used as a tracer isotope in chemical reactions to study reaction mechanisms and pathways.

Biology: In biological research, tin-113 is used to label biomolecules, allowing researchers to study the distribution and metabolism of these molecules in living organisms.

Medicine: Tin-113 is used in nuclear medicine for diagnostic imaging and therapeutic purposes.

Industry: Tin-113 is used in various industrial applications, including the production of specialized alloys and the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of tin-113 involves its radioactive decay, which emits beta particles. These beta particles can interact with surrounding molecules and atoms, causing ionization and other chemical changes. In biological systems, the beta particles emitted by tin-113 can be used to target specific cells or tissues, allowing for precise imaging or treatment. The molecular targets and pathways involved in these processes depend on the specific application and the chemical form of tin-113 used .

Comparison with Similar Compounds

Tin-113 can be compared with other isotopes of tin, such as tin-112, tin-114, and tin-115. Each of these isotopes has unique properties and applications:

Tin-112: A stable isotope of tin with a mass number of 112.

Tin-114: Another stable isotope of tin with a mass number of 114.

Tin-115: A stable isotope of tin with a mass number of 115.

Tin-113 is unique due to its radioactive properties, which make it suitable for applications that require radioactive tracers or radiopharmaceuticals. Its relatively short half-life also makes it ideal for certain medical and industrial applications where rapid decay is advantageous .